Cas no 2819-05-8 (2-tert-Butylpropane-1,3-diol)

• Product Name: 2-tert-Butylpropane-1,3-diol
• CAS No: 2819-05-8
• Molecular Formula: C₇H₁₆O₂
• Molecular Weight: 132.20074
• MDL: MFCD01075745
• CID: 84494
• PubChem ID: 100226

2-tert-Butylpropane-1,3-diol Properties

Names and Identifiers

• 2-tert-Butylpropane-1,3-diol
• 3,3-Dimethyl-2-(hydroxymethyl)-1-butanol
• (5,5-BIS(3,7-DIMETHYLOCTYL)-5H-DITHIENO[3,2-B:2’,3’-D]PYRAN-2,7-DIYL)BIS(TRIBUTYLSTANNANE)
• 1,3-Propanediol,2-tert-butyl
• 2-(1,1-dimethylethyl)propane-1,3-diol
• 2-t-butylpropane-1,3-diol
• 2-tert-Butyl-1,3-propanediol
• 2-tert-butylpropan-1,3-diol
• 2-tert-butyl-propane-1,3-diol
• BRN 1900687
• 2-(tert-butyl)propane-1,3-diol
• 2-tert.-butylpropane-1,3-diol
• MFCD01075745
• A935192
• NSC268916
• CAA81905
• 2819-05-8
• Z1255427736
• EN300-85269
• NSC-268916
• AKOS028108472
• DTXSID80182459
• 1,3-Propanediol, 2-tert-butyl-
• NSC 268916
• 1,3-Propanediol, 2-(1,1-dimethylethyl)-
• SCHEMBL2300144
• LQPVVSDKTCYYBZ-UHFFFAOYSA-N
• CS-0263133
• AT44422
• DB-251657

• MDL： MFCD01075745
• InChIKey： LQPVVSDKTCYYBZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H16O2/c1-7(2,3)6(4-8)5-9/h6,8-9H,4-5H2,1-3H3
• SMILES： CC(C)(C)C(CO)CO
• BRN： 1900687

Computed Properties

• Exact Mass: 132.11500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 132.11503
• Heavy Atom Count: 9
• Complexity: 69.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 0.63330
• PSA: 40.46000
• Refractive Index: 1.449
• Boiling Point: 100-102°C 2mm
• Melting Point: 54-56°C
• Flash Point: 100-102°C/2mm
• Color/Form: Not available
• Solubility: Not available
• Density: 0.947

2-tert-Butylpropane-1,3-diol Security Information

• RTECS：TY3540020
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25

2-tert-Butylpropane-1,3-diol Customs Data

• HS CODE：2905399090
• Customs Data：

  China Customs Code:

  2905399090

  Overview:

  2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%